Cas no 1804383-08-1 (2,6-Bis(trifluoromethyl)-4-methylbenzylamine)

• Product Name: 2,6-Bis(trifluoromethyl)-4-methylbenzylamine
• CAS No: 1804383-08-1
• MF: C₁₀H₉F₆N
• MW: 257.175583600998
• CID: 5008983
• Update Time: 2025-10-28

2,6-Bis(trifluoromethyl)-4-methylbenzylamine Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(trifluoromethyl)-4-methylbenzylamine

• Inchi： 1S/C10H9F6N/c1-5-2-7(9(11,12)13)6(4-17)8(3-5)10(14,15)16/h2-3H,4,17H2,1H3
• InChI Key： YKXZPMVRDSZAQX-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)C=C(C(F)(F)F)C=1CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 235
• XLogP3: 2.9
• Topological Polar Surface Area: 26

Additional information on 2,6-Bis(trifluoromethyl)-4-methylbenzylamine

2,6-Bis(trifluoromethyl)-4-methylbenzylamine: A Comprehensive Overview

The compound 2,6-Bis(trifluoromethyl)-4-methylbenzylamine (CAS No. 1804383-08-1) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzene ring substituted with two trifluoromethyl groups at the 2 and 6 positions and a methyl group at the 4 position, along with an amine functional group attached to the benzene ring. The presence of trifluoromethyl groups imparts unique electronic and steric properties to the molecule, making it a valuable component in modern chemical synthesis and drug discovery.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2,6-Bis(trifluoromethyl)-4-methylbenzylamine. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yield and purity. One notable approach involves the use of palladium-catalyzed coupling reactions, which have proven to be highly effective in constructing the complex carbon skeleton of this compound. The integration of trifluoromethyl groups into the aromatic ring has been achieved through advanced fluorination techniques, further enhancing the compound's stability and reactivity.

The electronic properties of 2,6-Bis(trifluoromethyl)-4-methylbenzylamine make it an attractive candidate for applications in materials science. Recent studies have demonstrated its potential as a building block for advanced materials such as organic semiconductors and high-performance polymers. The trifluoromethyl groups contribute significantly to the molecule's electron-withdrawing capacity, which is crucial for achieving desired electronic characteristics in these materials. Furthermore, the methyl group at the 4 position provides additional steric hindrance, which can be exploited to control molecular interactions and improve material performance.

In the field of pharmacology, 2,6-Bis(trifluoromethyl)-4-methylbenzylamine has shown promise as a lead compound for drug development. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. Recent research has focused on its potential as an inhibitor of kinase enzymes, which are implicated in numerous pathological conditions such as cancer and inflammatory diseases. The compound's ability to modulate enzyme activity without causing significant toxicity makes it a promising candidate for further preclinical studies.

The synthesis of 2,6-Bis(trifluoromethyl)-4-methylbenzylamine involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the preparation of intermediate arylamines and subsequent fluorination to introduce the trifluoromethyl groups. The use of microwave-assisted synthesis has been shown to accelerate reaction times while maintaining product quality. This approach not only enhances efficiency but also aligns with green chemistry principles by minimizing waste generation.

From an environmental perspective, 2,6-Bis(trifluoromethyl)-4-methylbenzylamine exhibits favorable biodegradation properties under controlled conditions. Studies have indicated that its degradation pathways involve hydrolysis and microbial action, leading to non-toxic byproducts. This makes it a more sustainable option compared to traditional organic compounds that may persist in the environment or produce harmful metabolites.

In conclusion, 2,6-Bis(trifluoromethyl)-4-methylbenzylamine (CAS No. 1804383-08-1) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure enables diverse chemical functionalities that are highly sought after in modern scientific research. As advancements in synthetic methods continue to unfold, this compound is poised to play an increasingly important role in shaping future innovations in chemistry and beyond.